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Compound of Interest

Compound Name: trans-1,2-Cyclohexanediol

Cat. No.: B013532

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of trans-1,2-
cyclohexanediol, a key chiral building block in organic synthesis. The document details its
stereoisomers, conformational analysis, synthesis, and spectroscopic properties, presenting
data in a clear and accessible format for researchers and professionals in drug development

and chemical synthesis.

Introduction: Chirality and Stereoisomers

trans-1,2-Cyclohexanediol is a chiral molecule that exists as a pair of non-superimposable
mirror images, known as enantiomers. These are designated as (1R,2R)-trans-1,2-
cyclohexanediol and (1S,2S)-trans-1,2-cyclohexanediol. The trans configuration dictates
that the two hydroxyl (-OH) groups are on opposite sides of the cyclohexane ring. A mixture
containing equal amounts of both enantiomers is referred to as a racemic mixture or racemate.
The separation and utilization of the individual enantiomers are crucial in asymmetric synthesis,
where stereochemistry plays a pivotal role in determining the biological activity of molecules.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Stereochemistry of
trans-1,2-Cyclohexanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013532#stereochemistry-of-trans-1-2-
cyclohexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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